3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-3-isoxazolyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C25H24N2O5
• Molecular Weight: 432.5 g/mol
• IUPAC Name: (4E)-4-[hydroxy-(4-propan-2-yloxyphenyl)methylidene]-1-(5-methyl-1,2-oxazol-3-yl)-5-(4-methylphenyl)pyrrolidine-2,3-dione
• InChI: InChI=1S/C25H24N2O5/c1-14(2)31-19-11-9-18(10-12-19)23(28)21-22(17-7-5-15(3)6-8-17)27(25(30)24(21)29)20-13-16(4)32-26-20/h5-14,22,28H,1-4H3/b23-21+
• InChI Key: RMFMILGTAWRSEC-XTQSDGFTSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)C2/C(=C(/C3=CC=C(C=C3)OC(C)C)\O)/C(=O)C(=O)N2C4=NOC(=C4)C
• SMILES: CC1=CC=C(C=C1)C2C(=C(C3=CC=C(C=C3)OC(C)C)O)C(=O)C(=O)N2C4=NOC(=C4)C

Description

3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-3-isoxazolyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is a chemical compound that belongs to the class of pyrrolones. It has been studied for its potential applications in various scientific fields, including medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-3-isoxazolyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one is not fully understood. However, it has been suggested that the compound exerts its pharmacological effects by inhibiting the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. Additionally, it has been shown to induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-3-isoxazolyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one has been shown to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. However, the compound has not been extensively studied for its biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

One advantage of using 3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-3-isoxazolyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one in lab experiments is its potential as an anti-tumor agent. Additionally, its anti-inflammatory, analgesic, and antipyretic effects make it a useful tool for studying these physiological pathways. However, the compound has not been extensively studied for its biochemical and physiological effects, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for research on 3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-3-isoxazolyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one. One area of interest is the development of analogs with improved pharmacological properties. Additionally, the compound's potential as an anti-tumor agent warrants further investigation, particularly in the context of combination therapies. Finally, more research is needed to fully understand the compound's mechanism of action and its biochemical and physiological effects.

Synthesis Methods

The synthesis of 3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-3-isoxazolyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one involves the reaction of 4-isopropoxybenzoyl chloride with 5-methyl-3-isoxazolecarboxylic acid, followed by the addition of 4-methylphenylhydrazine and 2,4-pentanedione. The product is then purified using column chromatography. The overall yield of the synthesis method is reported to be around 40%.

Scientific Research Applications

3-hydroxy-4-(4-isopropoxybenzoyl)-1-(5-methyl-3-isoxazolyl)-5-(4-methylphenyl)-1,5-dihydro-2H-pyrrol-2-one has been studied for its potential applications in medicinal chemistry and pharmacology. It has been reported to exhibit anti-inflammatory, analgesic, and antipyretic effects in animal models. Additionally, it has been shown to have potential as an anti-tumor agent, as it inhibits the growth of cancer cells in vitro and in vivo.